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Compound of Interest

Compound Name: L82-G17

Cat. No.: B15586069 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of the research

chemical L82-G17 based on standard laboratory safety practices. A specific Safety Data Sheet

(SDS) containing detailed disposal instructions for L82-G17 was not publicly available at the

time of this writing. Researchers, scientists, and drug development professionals must consult

the official manufacturer's SDS and their institution's Environmental Health and Safety (EHS)

department to ensure full compliance with all local, state, and federal regulations.

L82-G17 is identified as an uncompetitive and selective inhibitor of DNA ligase I (Lig I), which

functions by inhibiting the phosphodiester bond formation step in the ligation reaction.[1] Due to

its biological activity, including the induction of DNA damage and reduction of cell viability,

proper handling and disposal are critical to ensure personnel safety and environmental

protection.[1]

Compound Data Summary
The following table summarizes key information for L82-G17, compiled from available supplier

data. This information is crucial for an initial assessment and proper handling.
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Property Value

IUPAC Name
(Z)-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-

thioxodihydropyrimidine-4,6(1H,5H)-dione

CAS Number 92285-87-5

Molecular Formula C₁₃H₁₂N₂O₅S

Molecular Weight 308.31 g/mol

Appearance A crystalline solid

Known Function
Uncompetitive DNA ligase I (Lig I) selective

inhibitor.[1]

Reported Effects
Induces DNA damage, inhibits DNA synthesis,

and reduces cell viability.[1]

Storage
Stock solutions: -80°C for 6 months; -20°C for 1

month.[1]

Experimental Protocol: General Disposal of Solid
L82-G17 Waste
The following protocol outlines a general, step-by-step procedure for the disposal of solid L82-
G17 waste. This protocol should be adapted to comply with your institution-specific EHS

guidelines.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for

integrity before use.

Eye/Face Protection: Use safety glasses with side shields or chemical safety goggles.

Respiratory Protection: If handling large quantities or if there is a risk of aerosolization, use a

certified respirator within a fume hood.

Lab Coat: A standard laboratory coat should be worn.
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2. Waste Characterization and Segregation:

Initial Assessment: Based on available data, L82-G17 should be treated as a non-acutely

hazardous chemical waste unless otherwise specified by the manufacturer's SDS or your

EHS department.

Segregation: Do not mix L82-G17 waste with other waste streams unless explicitly permitted

by your institution's EHS guidelines. It should be collected in a designated "non-halogenated

solid chemical waste" container.

3. Waste Collection and Containerization:

Primary Container: Collect solid L82-G17 waste (e.g., contaminated weigh boats, gloves,

paper towels) in a designated, leak-proof waste container with a secure lid. The container

must be compatible with the chemical.

Labeling: Immediately label the waste container with the following information:

The words "Hazardous Waste"

Full chemical name: (Z)-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-

thioxodihydropyrimidine-4,6(1H,5H)-dione

The concentration and quantity of the waste.

The date accumulation started.

The specific hazards (e.g., "Irritant," "Bioactive").

4. Storage of Chemical Waste:

Location: Store the sealed waste container in a designated satellite accumulation area (SAA)

that is at or near the point of generation and under the control of the laboratory personnel.

Conditions: The storage area should be cool, dry, and away from incompatible materials.

Ensure the container is securely closed to prevent spills.

5. Final Disposal and Removal:
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Scheduling Pickup: Once the waste container is full, or if the accumulation time limit set by

your institution is reached, contact your EHS department to schedule a waste pickup.

Documentation: Complete any required waste disposal forms or manifests as per your

institutional procedures.

Logical Workflow for Chemical Disposal
The following diagram illustrates the decision-making process for the proper disposal of any

laboratory chemical, including L82-G17.
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Caption: Logical workflow for determining the proper disposal procedure for a laboratory

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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